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Compound of Interest

Compound Name: Cloforex

Cat. No.: B087936

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacokinetic profiles of Cloforex
(clobenzorex) and its primary metabolites, amphetamine and 4-hydroxyclobenzorex. The data
presented is compiled from various scientific studies to offer an objective analysis supported by
experimental evidence.

Executive Summary

Cloforex, an anorectic agent, is a prodrug that undergoes extensive metabolism following oral
administration. Its pharmacological effects are largely attributed to its active metabolites.
Understanding the pharmacokinetic properties of both the parent drug and its metabolites is
crucial for efficacy and safety assessment in drug development. This guide summarizes key
pharmacokinetic parameters, details the experimental methods used for their determination,
and illustrates the metabolic pathway.

Data Presentation: Pharmacokinetic Parameters

The following table summarizes the available pharmacokinetic parameters for Cloforex and its
major metabolites. It is important to note that much of the detailed pharmacokinetic data,
particularly for plasma, is derived from studies focused on urine excretion for forensic and anti-
doping purposes. Plasma pharmacokinetic parameters for Cloforex are noted to be highly
variable.
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Parameter

Cloforex (Parent
Drug)

4-

Hydroxyclobenzore

x (Metabolite)

Amphetamine
(Metabolite)

Peak Plasma

Concentration (Cmax)

8 - 47 ng/mL[1]

5,705 - 88,410 ng/mL
(in urine)[2][3]

715 - 2,474 ng/mL (in
urine)[4]

Time to Peak

Concentration (Tmax)

~1 - 1.5 hours[1]

~1.5 - 5 hours (in

urine)

~4 - 19 hours (in

urine)

Half-life (t1/2)

Highly variable: 1 - 17
hours

Detected for up to

91.5 hours in urine

Detected for up to 116

hours in urine

Area Under the Curve

(AUC)

Data not consistently

reported in plasma

Data not available in

plasma

Data not available in

plasma

Route of Elimination

Primarily hepatic

metabolism

Excreted in urine

Excreted in urine

Metabolic Pathway of Cloforex

Cloforex is metabolized in the liver primarily through two pathways: N-dealkylation to form

amphetamine and hydroxylation to form 4-hydroxyclobenzorex. The metabolite 4-

hydroxyclobenzorex is often found in higher concentrations and for a longer duration than the

parent drug or amphetamine, making it a key marker for Cloforex use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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